Cas no 162997-46-8 (4-4-(Hydroxymethyl)piperidinobenzenecarbonitrile)

• Product Name: 4-4-(Hydroxymethyl)piperidinobenzenecarbonitrile
• CAS No: 162997-46-8
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD08689746
• CID: 1027387
• PubChem ID: 19391296
• Update Time: 2025-08-03

4-4-(Hydroxymethyl)piperidinobenzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Hydroxymethyl)piperidin-1-yl)benzonitrile
• 4-[4-(Hydroxymethyl)piperidino]benzenecarbonitrile
• 4-[4-(Hydroxymethyl)piperidin-1-yl]benzonitrile
• J-513413
• CS-0213429
• DTXSID80598637
• 162997-46-8
• 4-[4-(Hydroxymethyl)piperidino]benzene carbonitrile
• GA-0715
• 1-(4-Cyanophenyl)-4-hydroxymethyl-piperidine
• FVDXAMHRFMBLPT-UHFFFAOYSA-N
• Benzonitrile, 4-[4-(hydroxymethyl)-1-piperidinyl]-
• MFCD08689746
• AKOS005072578
• SCHEMBL9176367
• 4-4-(Hydroxymethyl)piperidinobenzenecarbonitrile

• MDL： MFCD08689746
• Inchi： 1S/C13H16N2O/c14-9-11-1-3-13(4-2-11)15-7-5-12(10-16)6-8-15/h1-4,12,16H,5-8,10H2
• InChI Key： FVDXAMHRFMBLPT-UHFFFAOYSA-N
• SMILES： OCC1CCN(C2C=CC(C#N)=CC=2)CC1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Melting Point: 149-151

4-4-(Hydroxymethyl)piperidinobenzenecarbonitrile Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines